3-(1,3,5-Trimethylpyrazol-4-yl)propan-1-amine;dihydrochloride

• IUPAC Name: 3-(1,3,5-trimethylpyrazol-4-yl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C9H17N3.2ClH/c1-7-9(5-4-6-10)8(2)12(3)11-7;;/h4-6,10H2,1-3H3;2*1H
• InChI Key: HAWYAZNVUYAKRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCCN.Cl.Cl
• Molecular Formula: C9H19Cl2N3
• Molecular Weight: 240.17 g/mol

Description

“3-(1,3,5-Trimethylpyrazol-4-yl)propan-1-amine;dihydrochloride” is a chemical compound with the linear formula C10 H19 N3. It is also known as N-methyl-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propan-1-amine.

Molecular Structure Analysis

The InChI code for “3-(1,3,5-Trimethylpyrazol-4-yl)propan-1-amine;dihydrochloride” is 1S/C10H19N3/c1-8-10(6-5-7-11-3)9(2)13(4)12-8/h11H,5-7H2,1-4H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Synthesis and Chemical Properties

The scientific research on compounds similar to 3-(1,3,5-Trimethylpyrazol-4-yl)propan-1-amine;dihydrochloride primarily explores their synthesis, structure, and reactions. A notable study details the synthesis, properties, and reactions of a closely related compound, 3,5,7-trimethyl-1-azatricyclo[3.3.1.1^3,7]decan-2-one, revealing its unique behavior as a ketone despite being an amide due to its twisted structure. This compound shows basic and nucleophilic amino groups, with its CO group reacting as a ketone. Remarkably, it undergoes rapid hydrolysis to a bicyclic amino acid, which can be reversed under mild acidic conditions, showcasing an efficient intramolecular reaction mechanism (Kirby, Komarov, & Feeder, 2001).

Heterocyclic Compound Synthesis

Research into heterocyclic compounds using precursors related to 3-(1,3,5-Trimethylpyrazol-4-yl)propan-1-amine;dihydrochloride has led to the development of novel compounds with potential biological activities. For instance, the application of 2-arylhydrazononitriles in synthesis has prepared new indole-containing 1,2,3-triazole, pyrazole, and pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promising antimicrobial activities against various bacteria and yeast, highlighting the versatility of such chemical frameworks in medicinal chemistry (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

Antibacterial Activity

The synthesis of 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones via a multicomponent reaction of 3-aminopyrazol-5-ones has unveiled a novel heterocyclic scaffold. Selected heterocyclic products from this synthesis have demonstrated notable antibacterial activities, signifying the potential of these compounds in addressing microbial resistance challenges (Frolova, Malik, Uglinskii, Rogelj, Kornienko, & Magedov, 2011).